Cas no 185949-47-7 (2-Benzothiazolemethanamine,4-fluoro-a-methyl-)

2-Benzothiazolemethanamine,4-fluoro-a-methyl- structure
185949-47-7 structure
Product Name:2-Benzothiazolemethanamine,4-fluoro-a-methyl-
CAS No:185949-47-7
MF:C9H9FN2S
MW:196.244563817978
CID:114691
Update Time:2024-01-24

2-Benzothiazolemethanamine,4-fluoro-a-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolemethanamine,4-fluoro-a-methyl-
    • 2-Benzothiazolemethanamine,4-fluoro-alpha-methyl-(9CI)
    • 1-(4-fluoro-1,3-benzothiazol-2-yl)ethanamine
    • 2-Benzothiazolemethanamine, 4-fluoro-α-methyl-
    • Inchi: 1S/C9H9FN2S/c1-5(11)9-12-8-6(10)3-2-4-7(8)13-9/h2-5H,11H2,1H3
    • InChI Key: PNAXPIJGYYEBNB-UHFFFAOYSA-N
    • SMILES: C(C1=NC2=C(F)C=CC=C2S1)(N)C

Computed Properties

  • Exact Mass: 196.047
  • Monoisotopic Mass: 196.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.2A^2

Experimental Properties

  • Density: 1.328±0.06 g/cm3(Predicted)
  • Boiling Point: 285.6±20.0 °C(Predicted)
  • pka: 7.37±0.29(Predicted)
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